N1-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-N2-(2-methoxyphenethyl)oxalamide

• IUPAC Name: N'-[2-(4-ethyl-6-oxo-1H-pyrimidin-2-yl)-5-methylpyrazol-3-yl]-N-[2-(2-methoxyphenyl)ethyl]oxamide
• InChI: InChI=1S/C21H24N6O4/c1-4-15-12-18(28)25-21(23-15)27-17(11-13(2)26-27)24-20(30)19(29)22-10-9-14-7-5-6-8-16(14)31-3/h5-8,11-12H,4,9-10H2,1-3H3,(H,22,29)(H,24,30)(H,23,25,28)
• InChI Key: NZGYAHBYZFZRJR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)NC(=N1)N2C(=CC(=N2)C)NC(=O)C(=O)NCCC3=CC=CC=C3OC
• Molecular Formula: C21H24N6O4
• Molecular Weight: 424.5 g/mol

Description

N1-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-N2-(2-methoxyphenethyl)oxalamide is a useful research compound. Its molecular formula is C21H24N6O4 and its molecular weight is 424.461. The purity is usually 95%.
BenchChem offers high-quality N1-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-N2-(2-methoxyphenethyl)oxalamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N1-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-N2-(2-methoxyphenethyl)oxalamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• A study by Titi et al. (2020) details the synthesis and characterization of pyrazole derivatives, including compounds similar to N1-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-N2-(2-methoxyphenethyl)oxalamide. The compounds were synthesized and identified using various spectroscopic methods and X-ray crystallography, revealing insights into their structural characteristics and potential biological activities (Titi et al., 2020).

Antimicrobial and Antifungal Activity

• Deohate and Palaspagar (2020) explored the synthesis of pyrimidine-linked pyrazole heterocyclics and evaluated their insecticidal and antibacterial potential. This research provides evidence of the antimicrobial potential of compounds structurally related to N1-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-N2-(2-methoxyphenethyl)oxalamide (Deohate & Palaspagar, 2020).
• Farag et al. (2009) reported on the antimicrobial evaluation of new pyrazole, thiophene, thiazole, and 1,3,4-thiadiazole derivatives incorporating a pyrimidine ring. Their findings indicate moderate antimicrobial activity, suggesting potential applications of these derivatives in antimicrobial research (Farag et al., 2009).

Anticancer Activity

• Abdellatif et al. (2014) investigated the anticancer activity of new pyrazolo[3,4-d]pyrimidin-4-one derivatives. Their study revealed that almost all tested compounds showed antitumor activity, highlighting the potential of these derivatives, including structures akin to N1-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-N2-(2-methoxyphenethyl)oxalamide, in cancer research (Abdellatif et al., 2014).

Antiviral Properties

• Munier-Lehmann et al. (2015) described the antiviral properties of 2-(3-alkoxy-1H-pyrazol-1-yl)pyrimidines. Their research contributes to understanding the potential use of such compounds, including those structurally related to N1-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-N2-(2-methoxyphenethyl)oxalamide, in antiviral therapies (Munier-Lehmann et al., 2015).